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Compound of Interest

Compound Name: damulin B

Cat. No.: B10831588 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the in vivo oral administration of

the semi-synthetic antibiotic, Tiamulin. This document includes summaries of key

pharmacokinetic data, detailed experimental protocols, and visualizations of its mechanism of

action and experimental workflows.

Tiamulin is a pleuromutilin antibiotic effective against a range of Gram-positive bacteria,

Mycoplasma species, and some Gram-negative anaerobes.[1][2] Its primary application is in

veterinary medicine for the treatment and prevention of diseases in swine and poultry.[3][4]

Mechanism of Action
Tiamulin exerts its bacteriostatic or, at higher concentrations, bactericidal effects by inhibiting

bacterial protein synthesis.[1][5] It specifically binds to the 50S ribosomal subunit, preventing

the formation of functional initiation complexes and thereby halting peptide chain elongation.[1]

[6][7]
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Caption: Mechanism of action of Tiamulin in a bacterial cell.

Data Presentation
Table 1: Pharmacokinetic Parameters of Tiamulin
Following Oral Administration in Various Animal Species
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Animal
Model

Dosage
Cmax
(µg/mL)

Tmax (h) t1/2 (h)
AUC
(µg·h/mL)

Referenc
e

Geese

(Single

Dose)

60 mg/kg - 1 3.13 - [5]

Geese

(Multiple

Doses)

60

mg/kg/day

for 4 days

- 0.5 2.62 - [5]

Ducks 30 mg/kg 0.77 2 3.54 5.85 [8][9]

Ducks 60 mg/kg 2.32 2 6.34 - [8][9]

Pigs 10 mg/kg 1.03 2 - - [1]

Pigs 25 mg/kg 1.82 2 - - [1]

Cmax: Maximum plasma concentration, Tmax: Time to reach maximum plasma concentration,

t1/2: Elimination half-life, AUC: Area under the concentration-time curve.

Table 2: Recommended Oral Dosage of Tiamulin for
Treatment in Different Animal Species
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Animal
Species

Indication Dosage Duration Reference

Pigs Swine Dysentery
50-160 ppm in

feed
14 days [10]

Pigs
General

Treatment

12,000 µg/kg

body weight/day
7 days [3][7]

Rabbits
General

Treatment

12,000 µg/kg

body weight/day
7 days [3][7]

Broiler Chickens
General

Treatment

20,000 µg/kg

body weight/day
7 days [3][7]

Turkeys
General

Treatment

20,000 µg/kg

body weight/day
7 days [3][7]

Ducks
Mycoplasma

anatis
35 mg/kg/day - [8][9]

Experimental Protocols
Protocol 1: Pharmacokinetic Study of Orally
Administered Tiamulin in an Avian Model (e.g., Geese)
This protocol is based on the methodology described in the study by Arpi et al. (2023).[5][11]

Objective: To determine the pharmacokinetic profile of tiamulin following single and multiple

oral administrations.

Materials:

Tiamulin (injectable solution for oral administration)

Healthy geese (n=8)

Blood collection tubes (containing anticoagulant)

Centrifuge
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High-Performance Liquid Chromatography (HPLC) system

Pharmacokinetic analysis software

Workflow:

Phase 1: Single Dose Phase 2: Multiple Doses

Administer Single
Oral Dose (60 mg/kg)

Collect Blood Samples
at Pre-defined Times

Two-Week
Washout Period

Analyze Plasma Samples
using HPLC

Administer Multiple
Oral Doses (60 mg/kg/day

for 4 days)

Collect Blood Samples
at Pre-defined Times

Perform Pharmacokinetic
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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